2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-but-3-ynyl-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
• InChI: InChI=1S/C11H14O2/c1-2-3-6-11(8-12)7-9-4-5-10(11)13-9/h1,8-10H,3-7H2
• InChI Key: HDHAACKQUOPKCP-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC1(CC2CCC1O2)C=O

Description

2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is a bicyclic compound featuring a seven-membered oxabicyclo[2.2.1]heptane core substituted with a but-3-yn-1-yl group and a carbaldehyde functional group. The oxygen bridge in the bicyclic system imparts rigidity, influencing its stereochemical and electronic properties. The but-3-yn-1-yl substituent, a terminal alkyne, may enhance reactivity in click chemistry or polymerization applications, though specific data on this compound’s applications remain sparse.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde typically involves a series of organic reactions. One common method includes the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes, which efficiently produces oxygenated bicyclic structures . Another approach involves organocatalytic formal [4 + 2] cycloaddition reactions, which allow for the rapid and enantioselective synthesis of bicyclo[2.2.1]heptane derivatives from simple starting materials under mild conditions .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general principles of large-scale organic synthesis, such as optimizing reaction conditions for yield and purity, would apply. This might include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid.

Reduction: The aldehyde can be reduced to a primary alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the aldehyde carbon.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like Grignard reagents (RMgX) or organolithium compounds (RLi) can be employed.

Major Products

Oxidation: 2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid.

Reduction: 2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the production of high-energy density compounds and materials with specific mechanical properties.

Mechanism of Action

The mechanism by which 2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde exerts its effects depends on its specific application. In chemical reactions, the aldehyde group is highly reactive, allowing the compound to participate in various transformations. In biological systems, it may interact with enzymes or other proteins, potentially inhibiting their activity by forming covalent bonds with active site residues.

Comparison with Similar Compounds

Cinmethylin (exo-(±)-1-Methyl-4-(1-methylethyl)-2-[(2-methylphenyl)methoxy]-7-oxabicyclo[2.2.1]heptane)

• Structure : Retains the 7-oxabicyclo[2.2.1]heptane core but substitutes the carbaldehyde with a 2-methylbenzyloxy group and additional alkyl groups.
• Reactivity : The absence of a carbaldehyde group reduces electrophilicity, favoring interactions with biological targets over chemical derivatization.

2-(2,2-Difluoroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

• Structure : Replaces the but-3-yn-1-yl group with a 2,2-difluoroethyl chain (C9H12F2O2, MW 190.19).
• Hazard Profile: No specific hazards are listed, suggesting lower reactivity or insufficient data .

Heteroatom Variations in Bicyclic Systems

2-((S)-1-Phenylethyl)-2-azabicyclo[2.2.1]heptane-3-carbaldehyde

• Structure : Replaces the oxygen bridge with a nitrogen atom (aza analog), introducing a phenylethyl substituent.
• Synthesis : Achieved via oxalyl chloride/DMSO-mediated oxidation, yielding stereoselective products (1S,3R,4R configuration) .
• Implications : The nitrogen bridge enhances basicity and hydrogen-bonding capacity, altering solubility and biological activity compared to oxabicyclo analogs .

2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde

• Structure : Carbon-bridged bicyclo[2.2.1]heptane with a methylpropyl substituent (C12H20O, MW 180.29).

Functional Group and Reactivity Comparisons

Compound Name	CAS	Molecular Formula	MW	Key Substituents	Functional Groups	Applications
Target Compound	-	C11H14O2	178.23	But-3-yn-1-yl	Aldehyde, Alkyne	Research intermediate
Cinmethylin	87818-31-3	C18H26O2	274.40	2-Methylbenzyloxy, isopropyl	Ether	Herbicide
2-(2,2-Difluoroethyl)-7-oxabicyclo[...]	1936668-76-6	C9H12F2O2	190.19	Difluoroethyl	Aldehyde, Fluorine	Undisclosed
2-Azabicyclo[...]carbaldehyde	-	C14H17NO	215.29	Phenylethyl	Aldehyde, Amine	Chiral synthesis
Carbon-Bridged Analog	1934652-91-1	C12H20O	180.29	Methylpropyl	Aldehyde	Material science

Key Research Findings

Substituent Effects on Reactivity: The migratory aptitude of substituents (e.g., alkyl vs. acyl groups) in acid-catalyzed rearrangements significantly influences product distribution. For example, acyl groups undergo 1,2-shifts more readily than alkyl groups, as observed in 7-oxabicyclo[2.2.1]heptanone derivatives .

Stereoselectivity : Azide cycloadditions to 7-oxabicyclo[2.2.1]hept-5-en-2-yl systems yield triazolines that decompose into stereochemically defined carbaldehydes, demonstrating the core’s utility in asymmetric synthesis .

Biological Activity : Cinmethylin’s pesticidal activity underscores the importance of lipophilic substituents in enhancing bioavailability and target binding .

Biological Activity

2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is a bicyclic compound that has garnered attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This article reviews the existing literature on the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The compound features a bicyclic structure with an aldehyde functional group and an alkyne substituent, which may contribute to its reactivity and interaction with biological targets.

Property	Details
IUPAC Name	2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
Molecular Formula	C₁₁H₁₄O
Molecular Weight	178.23 g/mol
CAS Number	Not available

Antimicrobial Activity

Research indicates that compounds with similar bicyclic structures exhibit significant antimicrobial properties. For example, studies on related oxabicyclo compounds have shown effectiveness against various bacterial strains, suggesting that 2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde may possess similar activity due to its structural features .

Anticancer Properties

Preliminary studies suggest potential anticancer effects, particularly through apoptosis induction in cancer cell lines. The mechanism may involve the modulation of signaling pathways related to cell survival and proliferation. Compounds in this class have been noted for their ability to inhibit tumor growth in vitro .

Enzyme Inhibition

The compound may act as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, analogs of bicyclic compounds have been shown to inhibit thromboxane A2 (TxA2) receptors, which play a critical role in platelet aggregation and vasoconstriction . This inhibition could be beneficial in managing cardiovascular diseases.

The biological activity of 2-(But-3-yn-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde likely involves interactions with various molecular targets:

• Receptor Binding : The compound may bind to specific receptors, altering their activity and influencing downstream signaling pathways.
• Enzyme Interaction : By inhibiting enzymes involved in key metabolic processes, the compound can disrupt pathways critical for disease progression.
• Apoptosis Induction : Similar compounds have been shown to trigger programmed cell death in cancer cells, potentially through the activation of caspases or other apoptotic factors.

Study 1: Antimicrobial Efficacy

A study evaluating the antimicrobial properties of bicyclic compounds found that modifications in the substituents significantly affected activity against Gram-positive and Gram-negative bacteria. The study highlighted that compounds with alkyne moieties exhibited enhanced antibacterial effects compared to their saturated counterparts .

Study 2: Anticancer Activity

In vitro studies on related oxabicyclo derivatives demonstrated significant cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The results indicated that these compounds could induce apoptosis via mitochondrial pathways .